Cas no 1333866-45-7 (N-benzyl-2-{5-1-(prop-2-yn-1-yl)piperidin-4-yl-1,2,4-oxadiazol-3-yl}acetamide)

• Product Name: N-benzyl-2-{5-1-(prop-2-yn-1-yl)piperidin-4-yl-1,2,4-oxadiazol-3-yl}acetamide
• CAS No: 1333866-45-7
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5977216
• PubChem ID: 53600069
• Update Time: 2025-08-02

N-benzyl-2-{5-1-(prop-2-yn-1-yl)piperidin-4-yl-1,2,4-oxadiazol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{5-1-(prop-2-yn-1-yl)piperidin-4-yl-1,2,4-oxadiazol-3-yl}acetamide
• N-benzyl-2-{5-[1-(prop-2-yn-1-yl)piperidin-4-yl]-1,2,4-oxadiazol-3-yl}acetamide
• Z1169857253
• N-benzyl-2-[5-(1-prop-2-ynylpiperidin-4-yl)-1,2,4-oxadiazol-3-yl]acetamide
• AKOS033127838
• 1333866-45-7
• EN300-26622618

• Inchi： 1S/C19H22N4O2/c1-2-10-23-11-8-16(9-12-23)19-21-17(22-25-19)13-18(24)20-14-15-6-4-3-5-7-15/h1,3-7,16H,8-14H2,(H,20,24)
• InChI Key： LBPVZOYLZLJDEI-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(CC#C)CC2)=NC(CC(NCC2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.3Ų

Additional information on N-benzyl-2-{5-1-(prop-2-yn-1-yl)piperidin-4-yl-1,2,4-oxadiazol-3-yl}acetamide

N-benzyl-2-{5-[1-(prop-2-yn-1-yl)piperidin-4-yl]-1,2,4-oxadiazol-3-yl}acetamide: A Comprehensive Overview

N-benzyl-2-{5-[1-(propargyl)piperidin-4-yl]-1,2,4-thiadiazol-3-yl}acetamide (CAS No. 1333866457) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of N-benzylacetamide derivatives is characterized by the presence of a benzyl group attached to an acetamide moiety. The compound in question further incorporates a 1,2,4-thiadiazole ring system, which is fused with a piperidine ring substituted with a propargyl group. This combination of functional groups renders the compound highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery. These heterocycles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research published in 2023 demonstrated that N-benzylacetamides with thiadiazole moieties exhibit potent anti-inflammatory and antioxidant activities. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

The synthesis of N-benzylacetamides typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of benzaldehyde with an amine derivative in the presence of an acid catalyst. The subsequent introduction of the thiadiazole ring is achieved through cyclization reactions involving suitable sulfur-containing precursors. The incorporation of the propargyl group into the piperidine ring adds an additional layer of complexity to the synthesis process but also enhances the compound's reactivity and bioavailability.

From a pharmacological standpoint, N-benzylacetamides have been shown to exhibit a wide range of activities. For example, studies have demonstrated that these compounds can inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, their ability to scavenge free radicals suggests that they may also play a role in preventing oxidative stress-related disorders.

The development of thiadiazole-based drugs has been a focal point in medicinal chemistry over the past decade. Researchers have explored various strategies to optimize the pharmacokinetic properties of these compounds, including improving their solubility and bioavailability. Recent advancements in computational chemistry have enabled scientists to design more efficient synthetic routes and predict the biological activity of these compounds with greater accuracy.

In conclusion, N-benzylacetamides with thiadiazole moieties represent a promising class of compounds with diverse applications in drug discovery and development. Their unique structural features and biological activities make them valuable tools for addressing unmet medical needs. As research continues to uncover new insights into their mechanisms of action and therapeutic potential, it is likely that these compounds will play an increasingly important role in the field of medicinal chemistry.